Cas no 2227715-15-1 ((2R)-1-(1,2-oxazol-3-yl)propan-2-ol)

• Product Name: (2R)-1-(1,2-oxazol-3-yl)propan-2-ol
• CAS No: 2227715-15-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 6105066
• PubChem ID: 165615747
• Update Time: 2025-08-03

(2R)-1-(1,2-oxazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1,2-oxazol-3-yl)propan-2-ol
• 2227715-15-1
• EN300-1807458

• Inchi： 1S/C6H9NO2/c1-5(8)4-6-2-3-9-7-6/h2-3,5,8H,4H2,1H3/t5-/m1/s1
• InChI Key： JANDCSHQXICEJI-RXMQYKEDSA-N
• SMILES： O[C@H](C)CC1C=CON=1

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on (2R)-1-(1,2-oxazol-3-yl)propan-2-ol

Compound CAS No 2227715-15-1: (2R)-1-(1,2-Oxazol-3-yl)propan-2-ol

The compound (2R)-1-(1,2-Oxazol-3-yl)propan-2-ol, identified by the CAS registry number CAS No 2227715-15-1, is a chiral organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the oxazole ring and the hydroxyl group at the chiral center makes this compound unique in terms of its chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery and development. The (R)-configuration of this compound plays a crucial role in its stereochemical properties, which are essential for its interactions with biological targets. Researchers have explored its potential as a building block in organic synthesis, particularly in the construction of bioactive molecules with complex architectures.

The synthesis of (2R)-1-(1,2-Oxazol-3-yl)propan-2-ol involves a multi-step process that typically includes the formation of the oxazole ring followed by stereoselective hydroxylation. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess, ensuring the desired chirality of the product. These methods have been optimized to improve yield and reduce reaction time, making the compound more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a versatile intermediate has led to its use in the synthesis of various bioactive agents, including anti-inflammatory and antiviral compounds. Recent research has also focused on its role as a ligand in metal-catalyzed reactions, where its chiral environment facilitates enantioselective transformations.

The pharmacological properties of (2R)-1-(1,2-Oxazol-3-yl)propan-2-ol have been extensively studied. Preclinical studies indicate that it exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. However, further investigations are required to fully understand its pharmacokinetics and toxicity profile.

From an environmental perspective, the biodegradability and ecological impact of this compound have also been evaluated. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it a more sustainable option compared to other similar compounds with longer persistence in the environment.

In conclusion, (2R)-1-(1,2-Oxazol-3-yl)propan-2-ol (CAS No 2227715-15_ is a versatile and promising compound with diverse applications in organic synthesis and drug discovery. Its unique chemical structure, stereochemical properties, and favorable environmental profile make it an attractive candidate for further research and development.